N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)furan-2-carboxamide

• IUPAC Name: N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H16N4O3/c1-11-18-15(10-16(19-11)23-2)20-12-5-7-13(8-6-12)21-17(22)14-4-3-9-24-14/h3-10H,1-2H3,(H,21,22)(H,18,19,20)
• InChI Key: DVJNMHVMUSYTBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)furan-2-carboxamide, also known as MPT0B392, is a novel small molecule compound that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

• Introduction and Background Its unique properties make it versatile for diverse applications, including drug development, biomedical imaging, and photodynamic therapy.
• Physical and Chemical Properties These properties contribute to its potential applications in scientific research.

Biological Properties

• It can serve as a biomarker in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI).
• Research has also explored its antiproliferative and antiviral properties.

Mechanism of Action

Target of Action

It is known that many compounds with a pyrimidine nucleus have a broad spectrum of biological activities . They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Compounds with a pyrimidine nucleus are known to interact with their targets and cause significant changes . The presence of an amino group in the structure can exhibit significant basicity .

Biochemical Pathways

Derivatives of pyrimidine have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that such compounds could affect a variety of biochemical pathways.

Pharmacokinetics

The solubility of a compound in water and organic solvents, as well as its melting point, can provide some insights into its bioavailability .

Result of Action

Compounds with a similar structure have been found to have a wide range of biological activities .

Action Environment

It is known that the solubility of a compound can be influenced by the ph of the environment .